Cas no 2308482-65-5 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid
• CAS No: 2308482-65-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6024745
• PubChem ID: 165537636
• Update Time: 2025-08-02

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid
• 2308482-65-5
• EN300-1521138
• 2-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]pent-4-enoic acid

• Inchi： 1S/C28H34N2O5/c1-4-9-25(27(32)33)30-26(31)15-19(14-18(2)3)16-29-28(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h4-8,10-13,18-19,24-25H,1,9,14-17H2,2-3H3,(H,29,34)(H,30,31)(H,32,33)/t19-,25?/m0/s1
• InChI Key： BVLBUGSLMCONDT-UBDBMELISA-N
• SMILES： O(C(NC[C@H](CC(NC(C(=O)O)CC=C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid

Recent Advances in the Study of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid (CAS: 2308482-65-5)

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid (CAS: 2308482-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential biological activities, is being explored for its applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the unique pent-4-enoic acid moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advances in chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled researchers to achieve higher levels of purity and characterization, thereby facilitating its use in more complex synthetic pathways.

In addition to its synthetic utility, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymatic targets, making it a candidate for further pharmacological evaluation. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which could have implications for the treatment of diseases such as cancer and neurodegenerative disorders.

The molecular structure of this compound also lends itself to modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. Recent work has explored the introduction of various functional groups to the core structure, aiming to improve its therapeutic potential. These modifications are being guided by computational modeling and structure-activity relationship (SAR) studies, which provide insights into the optimal design of derivatives with enhanced biological activity.

Furthermore, the compound's compatibility with green chemistry principles has been a topic of interest. Researchers are investigating environmentally friendly synthesis routes that minimize the use of hazardous solvents and reduce waste generation. Such approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing and could position this compound as a model for eco-friendly drug development.

In conclusion, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopent-4-enoic acid (CAS: 2308482-65-5) represents a promising area of research in chemical biology and drug discovery. Its versatile applications in peptide synthesis, potential biological activities, and adaptability to sustainable chemistry practices highlight its significance in the field. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic development.